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Compound of Interest

Compound Name: SC144

Cat. No.: B2953520 Get Quote

Essential Safety and Handling Guide for SC144
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling SC144. Adherence to these

procedures is critical for ensuring laboratory safety and experimental integrity.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against potential exposure to SC144, which is

classified as a skin, eye, and respiratory irritant.[1] The following table summarizes the required

PPE for handling this compound.
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PPE Category Item Specification Purpose

Eye & Face Protection Safety Goggles

ANSI Z87.1 compliant,

chemical splash

goggles.[2]

Protects eyes from

splashes and

aerosols.

Face Shield
To be worn over

safety goggles.

Provides an additional

layer of protection for

the face during

procedures with a

high splash risk.[3]

Hand Protection Gloves
Chemical-resistant

nitrile gloves.[4]

Protects hands from

direct contact with

SC144.

Double Gloving

Recommended when

handling concentrated

solutions.

Minimizes risk of

exposure in case of a

breach in the outer

glove.

Body Protection Laboratory Coat

Flame-retardant, fully

buttoned with tight

cuffs.[2][4]

Protects skin and

personal clothing from

contamination.

Respiratory Protection
NIOSH-approved

Respirator

Required when

handling the powder

form outside of a

certified chemical

fume hood or

biological safety

cabinet.[3]

Prevents inhalation of

the powdered

compound, which can

cause respiratory

irritation.[1]

Foot Protection Closed-toe Shoes
Made of a non-porous

material.

Protects feet from

spills and falling

objects.[4]
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Strict adherence to the following step-by-step protocols for the handling and disposal of SC144
is mandatory.

Experimental Workflow for Handling SC144
The following workflow should be followed when preparing and using SC144 in a laboratory

setting.
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Caption: Experimental workflow for handling SC144.
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Step-by-Step Handling Protocol
Preparation: Before handling, ensure you are in a well-ventilated area, preferably within a

certified chemical fume hood.[5] Don all required PPE as outlined in the table above.

Weighing: When weighing the powdered form of SC144, use a containment system such as

a ventilated balance enclosure to minimize dust inhalation.

Solubilization: Prepare stock solutions by slowly adding the solvent (e.g., DMSO) to the

SC144 powder to avoid splashing.

Use in Experiments: When adding SC144 to your experimental system (e.g., cell culture), do

so carefully to prevent aerosols and splashes.

Post-Experiment: After use, decontaminate all surfaces and equipment that came into

contact with SC144 using an appropriate disinfectant or cleaning agent.

Disposal Plan
Proper disposal of SC144 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: All materials contaminated with SC144, including pipette tips, gloves,

and empty vials, must be collected in a dedicated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: Unused or waste solutions of SC144 should be collected in a separate, sealed

container for chemical waste. Do not dispose of SC144 down the drain.[6]

Disposal: All SC144 waste must be disposed of through your institution's hazardous waste

management program. Follow all local, state, and federal regulations for chemical waste

disposal.[6]

SC144 Signaling Pathway
SC144 is an inhibitor of gp130, a key component of the IL-6 signaling pathway. By inhibiting

gp130, SC144 blocks the subsequent phosphorylation of STAT3, its nuclear translocation, and

the expression of downstream target genes involved in cell survival and proliferation.[7]
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Caption: SC144 inhibits the gp130/STAT3 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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